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Compound of Interest |

Compound Name: Benzyl-N-bis(PEG3-Boc)
Cat. No.: B15620772
Get Quote

CAS Number: 1975173-67-1

This technical guide provides an in-depth overview of Benzyl-N-bis(PEG3-Boc), a
heterobifunctional linker utilized in the development of targeted therapeutics, particularly in the
field of Proteolysis Targeting Chimeras (PROTACS). This document is intended for researchers,
scientists, and drug development professionals, offering a summary of its chemical properties,
representative experimental protocols, and logical workflows for its application.

Core Concepts and Physicochemical Properties

Benzyl-N-bis(PEG3-Boc) is a key building block in the synthesis of PROTACSs, which are
novel therapeutic modalities designed to hijack the cell's natural protein degradation machinery
to eliminate disease-causing proteins.[1] APROTAC molecule typically consists of two active
ligands connected by a chemical linker: one ligand binds to a target protein of interest (POI),
and the other recruits an E3 ubiquitin ligase. The linker plays a crucial role in the efficacy of the
PROTAC by orienting the POI and the E3 ligase to facilitate the formation of a productive
ternary complex, which is essential for the ubiquitination and subsequent degradation of the
target protein.
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The structure of Benzyl-N-bis(PEG3-Boc) incorporates a benzyl-protected secondary amine
and two polyethylene glycol (PEG) chains, each terminated with a tert-butyloxycarbonyl (Boc)-
protected amine. The PEG spacers enhance the agueous solubility and cell permeability of the
resulting PROTAC molecule. The orthogonal protecting groups (Benzyl and Boc) allow for
selective deprotection and sequential conjugation of the POI and E3 ligase ligands, providing a
modular and flexible approach to PROTAC synthesis.

Quantitative Data Summary:

Property Value

CAS Number 1975173-67-1

Molecular Formula C33H57NO10

Molecular Weight 627.81 g/mol

Appearance Colorless to pale yellow oil

Soluble in organic solvents such as DMF,

Solubility )

DMSO, and chlorinated hydrocarbons.
Purity Typically >95%
Storage Store at -20°C under an inert atmosphere.

Strategic Application in PROTAC Synthesis

The synthesis of a PROTAC using Benzyl-N-bis(PEG3-Boc) involves a multi-step process that
takes advantage of the differential reactivity of its protected amine functionalities. A common
strategy involves the initial deprotection of the Boc groups, followed by coupling of the POI
ligand, and finally, deprotection of the benzyl group and coupling of the E3 ligase ligand.

Below is a representative workflow for the synthesis of a PROTAC utilizing Benzyl-N-
bis(PEG3-Boc).
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Step 1: Boc Deprotection
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Step 2: POI Ligand Coupling
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Step 4: E3 Ligase Ligand Coupling & Final PROTAC
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Final PROTAC Molecule

Purification (e.g., HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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